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Compound of Interest

Compound Name: Pentamethylbenzaldehyde

Cat. No.: B097405

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
Pentamethylbenzaldehyde (CAS No. 17432-38-1), a compound used in various research and
development applications. The following sections detail the hazards, precautionary measures,
and physical and chemical properties of this substance, ensuring its safe use in a laboratory

setting.

Hazard Identification and Classification

Pentamethylbenzaldehyde is classified as a hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards
are associated with its oral toxicity, skin and eye irritation, and potential for respiratory irritation.
[1] It is also a combustible liquid.[2]

Table 1: GHS Classification[1][2]
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Hazard Class Category
Acute toxicity, Oral Category 4
Skin irritation Category 2
Eye irritation Category 2A
Specific target organ toxicity, single exposure;

Respiratory tract irritation Category 3
Flammable liquids Category 4
Short-term (acute) aquatic hazard Category 3

Pictogram:

lw.alt text

Signal Word: Warning[1][2]

Hazard Statements:[1][2]

H227: Combustible liquid.

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
e H402: Harmful to aquatic life.

Physical and Chemical Properties

Understanding the physical and chemical properties of Pentamethylbenzaldehyde is crucial
for its safe handling and storage.

Table 2: Physical and Chemical Properties of Pentamethylbenzaldehyde
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Property Value Source
Molecular Formula C12H160 [11[3]
Molecular Weight 176.25 g/mol [1][3]
Appearance Clear, liquid [2]
Melting Point/Freezing Point -6 °C (21 °F) [21[41[5]
Initial Boiling Point and Boiling

Range 204 - 205 °C (399 - 401 °F) [2][4][5]
Boiling Point 144 °C at 6 mmHg [6]
Flash Point 71 °C (159.8 °F) [4][5]
Autoignition Temperature 435 °C (815 °F) [4]
Partition coefficient: n-

octanol/water log Pow: 2.25 12
Vapor Pressure <1 mbar @ 20 °C [4]
Vapor Density 4.1 [4]
Specific Gravity 1.015 [4]

Handling and Storage Precautions

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Table 3: Handling and Storage Precautions[2][4][7]
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Precaution Description
Ensure adequate ventilation, especially in
Ventilation confined areas. Use explosion-proof

electrical/ventilating/lighting equipment.

Personal Protective Equipment (PPE)

Wear appropriate protective gloves, clothing,
and eye/face protection (safety goggles or face
shield). Use a NIOSH/MSHA or European
Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation or

other symptoms are experienced.

Hygiene

Wash hands and face thoroughly after handling.
Do not eat, drink, or smoke when using this
product. Immediately change contaminated

clothing.

Handling

Avoid contact with skin and eyes. Avoid
breathing vapors or mists. Keep away from
open flames, hot surfaces, and sources of
ignition. Take precautionary measures against

static discharge.

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place. Store under inert gas

as the substance is air-sensitive.

First-Aid Measures

In case of exposure, immediate and appropriate first-aid is critical.

Table 4: First-Aid Measures[2][4][7]
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Exposure Route

First-Aid Procedure

Ingestion

IF SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell. Rinse mouth.
Immediately make the victim drink water (two

glasses at most).

Skin Contact

IF ON SKIN: Wash with plenty of soap and
water. Take off imnmediately all contaminated
clothing. Rinse skin with water/shower. If skin

irritation occurs, get medical advice/attention.

Eye Contact

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye
irritation persists, get medical advice/attention.

Call an ophthalmologist.

Inhalation

IF INHALED: Remove victim to fresh air and
keep at rest in a position comfortable for

breathing.

Fire-Fighting Measures

Pentamethylbenzaldehyde is a combustible liquid and forms explosive mixtures with air on

intense heating.[2]

Table 5: Fire-Fighting Measures[2][4][7]
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Measure

Description

Suitable Extinguishing Media

Water spray, carbon dioxide (CO2), dry
chemical, or alcohol-resistant foam.

Unsuitable Extinguishing Media

No limitations of extinguishing agents are given

for this substance/mixture.

Specific Hazards

Vapors are heavier than air and may spread
along floors. Development of hazardous
combustion gases or vapors (carbon oxides) is

possible in the event of a fire.

Protective Equipment

Wear self-contained breathing apparatus and

full protective gear.

Further Information

Remove container from danger zone and cool
with water. Prevent fire extinguishing water from
contaminating surface water or the ground water

system.

Accidental Release Measures

In the event of a spill, the following procedures should be followed to mitigate the hazard.

Table 6: Accidental Release Measures[2][4][7]

Aspect

Procedure

Personal Precautions

Do not breathe vapors or aerosols. Avoid
substance contact. Ensure adequate ventilation.
Keep away from heat and sources of ignition.
Evacuate the danger area and observe

emergency procedures.

Environmental Precautions

Do not let product enter drains. Cover drains.

Methods for Containment and Cleaning Up

Soak up with inert absorbent material. Keep in

suitable, closed containers for disposal.
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Toxicological Information

The toxicological properties of Pentamethylbenzaldehyde have not been thoroughly
investigated.[2] However, based on its GHS classification, it is harmful if swallowed and causes
skin and eye irritation.[1][2] Data for a structurally related compound, p-Tolualdehyde, suggests
a No Expected Sensitization Induction Level (NESIL) of 1100 pg/cmz for skin sensitization.[8]
For another analog, Benzaldehyde, the oral LD50 in rats was determined to be approximately
1430 mg/kg bw and 2170 mg/kg.[9]

Experimental Protocols

Detailed experimental protocols for determining the safety profile of a chemical like
Pentamethylbenzaldehyde are typically based on standardized guidelines, such as those
from the Organisation for Economic Co-operation and Development (OECD).

Example Protocol: Acute Oral Toxicity - OECD Test Guideline 423

This is a representative protocol and may not have been specifically performed for
Pentamethylbenzaldehyde.

» Objective: To determine the acute oral toxicity of the substance.
o Test Animals: Typically, rats of a single sex (usually females) are used.
e Procedure:
o Asingle dose of the substance is administered by gavage to a group of animals.

o The starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body
weight).

o The choice of the starting dose is based on any existing information about the substance's
toxicity.

o Animals are observed for signs of toxicity shortly after dosing and periodically for up to 14
days.
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o Observations include changes in skin, fur, eyes, mucous membranes, respiratory,
circulatory, autonomic and central nervous systems, and somatomotor activity and
behavior pattern.

o The body weight of the animals is recorded weekly.

o At the end of the study, all animals are euthanized and subjected to a gross necropsy.

o Data Analysis: The results are used to classify the substance into one of the GHS categories

for acute oral toxicity.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of
Pentamethylbenzaldehyde, from initial hazard assessment to final disposal.
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Safe Handling Workflow for Pentamethylbenzaldehyde

1. Hazard Assessment

Review Safety Data Sheet (SDS)

Identify Hazards
(Acute Oral Toxicity, Skin/Eye Irritant)

2. Preparation

Select Appropriate PPE Ensure Engineering Controls
(Gloves, Goggles, Lab Coat) (Fume Hood, Ventilation)

3. Handling & Use

Follow Safe Handling Procedures
(Avoid contact, ignition sources) I ———

4. Emergencgy Response

Proper Storage Administer First Aid
(Cool, dry, well-ventilated, inert gas) (as per SDS)

Contain and Clean Spill Fire Fighting

(Inert absorbent) (Appropriate media)

5. Disposal

Collect Waste in Labeled Containers

Dispose via Approved Waste Disposal Plant

AA

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Pentamethylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b097405?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

